6-Chloro-5-methoxynicotinonitrile
Overview
Description
6-Chloro-5-methoxynicotinonitrile (CMN) is an important organic compound used in a variety of scientific and industrial applications. CMN is a versatile nitrile, a type of organic compound characterized by a nitrile group, which is a carbon-nitrogen triple bond. CMN is a colorless crystalline solid. It is insoluble in water, but soluble in organic solvents such as chloroform, ether, and acetone. CMN is used in the synthesis of various compounds, including pharmaceuticals, dyes, and pesticides. It is also used as an intermediate in the manufacture of various aromatic compounds.
Mechanism of Action
Target of Action
This compound is a part of the heterocyclic building blocks and is used in the manufacture of chemical compounds
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and is bbb permeant . Its Log Kp (skin permeation) is -6.26 cm/s .
Action Environment
It is recommended to be stored under an inert gas (nitrogen or argon) at 2-8°c .
Advantages and Limitations for Lab Experiments
The advantages of using 6-Chloro-5-methoxynicotinonitrile in laboratory experiments include its low cost, high reactivity, and its ability to be used as a catalyst in the synthesis of polymers and other organic compounds. The main limitation of using 6-Chloro-5-methoxynicotinonitrile in laboratory experiments is its toxicity. 6-Chloro-5-methoxynicotinonitrile is toxic to aquatic organisms, and it can accumulate in the environment. Therefore, it is important to handle 6-Chloro-5-methoxynicotinonitrile with care and to use it in a well-ventilated area.
Future Directions
The future directions for research on 6-Chloro-5-methoxynicotinonitrile include further investigations into its biochemical and physiological effects, as well as its potential applications in the synthesis of polymers and other organic compounds. Additionally, further research is needed to understand the environmental fate and transport of 6-Chloro-5-methoxynicotinonitrile, as well as its potential toxicity to aquatic organisms. Finally, further research is needed to understand the mechanism of action of 6-Chloro-5-methoxynicotinonitrile and its potential use as a catalyst in the synthesis of pharmaceuticals, dyes, and pesticides.
Synthesis Methods
6-Chloro-5-methoxynicotinonitrile can be synthesized in the laboratory through a variety of methods. The most common method is the reaction of 6-chloro-5-methoxybenzaldehyde and sodium cyanide in an aqueous solution. This reaction produces 6-Chloro-5-methoxynicotinonitrile in a yield of approximately 70%. Other methods involve the reaction of 6-chloro-5-methoxybenzaldehyde with a variety of other reagents such as acetic anhydride, ethyl chloroformate, and thionyl chloride.
Scientific Research Applications
6-Chloro-5-methoxynicotinonitrile has a wide range of scientific and industrial applications. It is used in the synthesis of various compounds, including pharmaceuticals, dyes, and pesticides. It is also used as an intermediate in the manufacture of various aromatic compounds. 6-Chloro-5-methoxynicotinonitrile is also used as a catalyst in the synthesis of polymers and other organic compounds. Additionally, 6-Chloro-5-methoxynicotinonitrile is used in the synthesis of polymers for the production of polyurethane foams, polystyrene, and polyvinyl chloride.
properties
IUPAC Name |
6-chloro-5-methoxypyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2O/c1-11-6-2-5(3-9)4-10-7(6)8/h2,4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDFREORPCCHPKC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(N=CC(=C1)C#N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901263545 |
Source
|
| Record name | 3-Pyridinecarbonitrile, 6-chloro-5-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901263545 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-5-methoxynicotinonitrile | |
CAS RN |
1256835-79-6 |
Source
|
| Record name | 3-Pyridinecarbonitrile, 6-chloro-5-methoxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1256835-79-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Pyridinecarbonitrile, 6-chloro-5-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901263545 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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